Cas no 528822-04-0 (Benzoic acid,4-[[4-(2,3-dimethoxyphenyl)-7-methoxy-2-oxo-1(2H)-quinolinyl]methyl]-)

• Product name: Benzoic acid,4-[[4-(2,3-dimethoxyphenyl)-7-methoxy-2-oxo-1(2H)-quinolinyl]methyl]-
• CAS No: 528822-04-0
• MF: C₂₆H₂₃NO₆
• MW: 445.463927507401
• CID: 1579213

Benzoic acid,4-[[4-(2,3-dimethoxyphenyl)-7-methoxy-2-oxo-1(2H)-quinolinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[4-(2,3-dimethoxyphenyl)-7-methoxy-2-oxo-1(2H)-quinolinyl]methyl]-
• Benzoic acid, 4-[[4-(2,3-dimethoxyphenyl)-7-methoxy-2-oxo-1(2H)-quinolinyl]methyl]-

• Inchi： 1S/C26H23NO6/c1-31-18-11-12-19-21(20-5-4-6-23(32-2)25(20)33-3)14-24(28)27(22(19)13-18)15-16-7-9-17(10-8-16)26(29)30/h4-14H,15H2,1-3H3,(H,29,30)
• InChI Key： AFULPPHPLYATEW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C3=C(C=CC(OC)=C3)C(C3=CC=CC(OC)=C3OC)=CC2=O)C=C1

Computed Properties

• Exact Mass: 445.15259

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 644.3±55.0 °C(Predicted)
• PSA: 85.3
• pka: 4.21±0.10(Predicted)